Cas no 85817-42-1 (2-PIPERAZINECARBOXYLIC ACID, 4-(PHENYLMETHYL)-, ETHYL ESTER)

• Product Name: 2-PIPERAZINECARBOXYLIC ACID, 4-(PHENYLMETHYL)-, ETHYL ESTER
• CAS No: 85817-42-1
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 3265524
• PubChem ID: 19777271
• Update Time: 2025-04-21

2-PIPERAZINECARBOXYLIC ACID, 4-(PHENYLMETHYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-PIPERAZINECARBOXYLIC ACID, 4-(PHENYLMETHYL)-, ETHYL ESTER
• 85817-42-1
• SCHEMBL7801902
• EN300-12712109
• AKOS027439939
• Ethyl 4-Benzylpiperazine-2-carboxylate

• Inchi： 1S/C14H20N2O2/c1-2-18-14(17)13-11-16(9-8-15-13)10-12-6-4-3-5-7-12/h3-7,13,15H,2,8-11H2,1H3
• InChI Key： UWNOIXYBDFFGTL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(CC2C=CC=CC=2)CCN1)=O

Computed Properties

• Exact Mass: 248.152477885Da
• Monoisotopic Mass: 248.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų